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Compound of Interest

Compound Name: Antitumor agent-173

Cat. No.: B15609908

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antitumor agent-173, also known as HS-173, is a novel and potent small molecule inhibitor of
phosphoinositide 3-kinase alpha (PI3Ka)[1]. The PI3K/Akt/mTOR signaling pathway is a critical
regulator of cell growth, proliferation, survival, and angiogenesis, and its dysregulation is
frequently observed in various cancers[2][3]. By targeting PI13Ka, HS-173 effectively inhibits this
pathway, leading to the induction of cell cycle arrest and apoptosis in cancer cells[1][4]. These
characteristics make HS-173 a promising candidate for further investigation in cancer therapy.

This document provides detailed protocols for the preparation of Antitumor agent-173 (HS-
173) stock solutions and summarizes its key chemical and physical properties. Adherence to
these guidelines is crucial for ensuring the stability, potency, and reproducibility of experimental
results.

Data Presentation

A summary of the key quantitative data for Antitumor agent-173 (HS-173) is provided in the
table below for easy reference.
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Property Value Source(s)

Molecular Weight 422.46 g/mol 516171181

Molecular Formula C21H18N404S [5]61[7]

Solubility in DMSO >21.1 mg/mL [4][5][9][10]
Anhydrous Dimethyl Sulfoxide

Recommended Solvent [2]
(DMSO)

Storage of Solid Desiccate at -20°C [9][10]
-80°C for up to 6 months;

Storage of Stock Solution -20°C for up to 1 month. Avoid [9][10]

repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution of Antitumor agent-173

(HS-173) in anhydrous DMSO.

Materials:

Antitumor agent-173 (HS-173) powder

e Anhydrous Dimethyl Sulfoxide (DMSO), high purity

» Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o \ortex mixer

o Water bath or incubator (optional, set to 37°C)
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e Sonicator (optional)
Procedure:

o Equilibrate Reagents: Allow the vial of solid Antitumor agent-173 (HS-173) and the
anhydrous DMSO to equilibrate to room temperature before opening to prevent
condensation of moisture.

» Weighing the Compound: In a sterile microcentrifuge tube, carefully weigh the desired
amount of HS-173 powder. To prepare 1 mL of a 10 mM stock solution, weigh out 4.22 mg of
HS-173. Calculation: (10 mmol/L) * (1 L/ 1000 mL) * (422.46 g/mol ) * (1000 mg/g) = 4.22
mg/mL

o Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the tube containing the HS-173 powder. For a 10 mM stock solution from 4.22 mg
of HS-173, add 1 mL of DMSO.

e Dissolution:

o Cap the tube securely and vortex the solution at a high speed for 2-5 minutes to facilitate
dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

o If the compound does not fully dissolve, the following steps can be taken:

» Gentle Warming: Place the tube in a 37°C water bath or incubator for 10-15 minutes.
Intermittently vortex the solution during this time.[2][9]

= Sonication: Place the tube in a bath sonicator for 5-10 minutes to break down any
remaining solid particles.[2][11]

 Aliquoting and Storage:

o Once the Antitumor agent-173 (HS-173) is completely dissolved, aliquot the stock
solution into smaller, single-use sterile amber or foil-wrapped vials to minimize exposure to
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light and to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[9][10]

Protocol 2: Preparation of Working Solutions for in vitro
Assays

This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium for use in cellular assays.

Materials:

10 mM Antitumor agent-173 (HS-173) stock solution in DMSO

Sterile aqueous buffer (e.g., PBS) or cell culture medium

Sterile dilution tubes

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw a single-use aliquot of the 10 mM HS-173 stock solution at room
temperature.

Serial Dilutions: Perform serial dilutions of the DMSO stock solution in your desired sterile
aqueous buffer or cell culture medium to achieve the final desired working concentrations.

Dilution Technique: To prevent precipitation of the compound, add the DMSO stock solution
dropwise to the aqueous medium while gently vortexing or swirling the tube. This ensures
rapid and even dispersion of the compound.

Final DMSO Concentration: It is critical to maintain a low final concentration of DMSO in the
cell culture medium to avoid solvent-induced toxicity. The final DMSO concentration should
typically be below 0.5%, with 0.1% or lower being ideal for sensitive cell lines or long-term
experiments.[2] Remember to include a vehicle control (medium with the same final
concentration of DMSO) in your experiments.
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e Immediate Use: Working solutions of HS-173 in aqueous media should be prepared fresh
immediately before use, as the stability of the compound in aqueous solutions may be
limited.[10]

Visualizations

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the signaling pathway targeted by Antitumor agent-173 (HS-173).
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Stock Solution Preparation Workflow
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Click to download full resolution via product page

Caption: Workflow for preparing Antitumor agent-173 (HS-173) stock solution.
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Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by Antitumor agent-173 (HS-

173).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15609908?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Schematic-diagram-of-PI3K-Akt-mTOR-signaling-pathway-and-relevant-PI3K-inhibitors-When_fig1_317488226
https://www.benchchem.com/pdf/Common_issues_with_HS_173_solubility.pdf
https://en.wikipedia.org/wiki/PI3K/AKT/mTOR_pathway
https://www.apexbt.com/hs-173.html
https://www.raybiotech.com/hs-173-331-21262
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2758X982JL
https://precision.fda.gov/ginas/app/ui/substances/1feafa83-7a70-421f-b9ea-53f774e55dd3
https://pubchem.ncbi.nlm.nih.gov/compound/hs-173
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_HS_173.pdf
https://www.benchchem.com/pdf/Preventing_degradation_of_HS_173_in_solution.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_HS_173_a_Novel_PI3K_Inhibitor.pdf
https://www.benchchem.com/product/b15609908#how-to-prepare-antitumor-agent-173-stock-solution
https://www.benchchem.com/product/b15609908#how-to-prepare-antitumor-agent-173-stock-solution
https://www.benchchem.com/product/b15609908#how-to-prepare-antitumor-agent-173-stock-solution
https://www.benchchem.com/product/b15609908#how-to-prepare-antitumor-agent-173-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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